Cas no 1803740-04-6 (4-Fluoro-2-iodonicotinamide)

• Product Name: 4-Fluoro-2-iodonicotinamide
• CAS No: 1803740-04-6
• MF: C₆H₄FIN₂O
• MW: 266.011636734009
• CID: 4905790
• Update Time: 2025-06-08

4-Fluoro-2-iodonicotinamide Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-iodonicotinamide

• Inchi： 1S/C6H4FIN2O/c7-3-1-2-10-5(8)4(3)6(9)11/h1-2H,(H2,9,11)
• InChI Key： YSPRZIBRCVJGGY-UHFFFAOYSA-N
• SMILES： IC1C(C(N)=O)=C(C=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 0.5
• Topological Polar Surface Area: 56

Additional information on 4-Fluoro-2-iodonicotinamide

4-Fluoro-2-iodonicotinamide (CAS No. 1803740-04-6): A Key Intermediate in Modern Pharmaceutical Research

4-Fluoro-2-iodonicotinamide, identified by its chemical abstracts service number CAS No. 1803740-04-6, is a highly valuable intermediate in the realm of pharmaceutical synthesis and medicinal chemistry. This compound, characterized by its fluoro and iodo substituents on a nicotinamide backbone, has garnered significant attention due to its versatile applications in the development of novel therapeutic agents.

The structural motif of 4-fluoro-2-iodonicotinamide encompasses a pyridine ring fused with an amide group, a configuration that is widely recognized for its pharmacological potential. The presence of both fluorine and iodine atoms introduces unique reactivity, making this compound an attractive scaffold for further chemical modifications. These modifications can be tailored to enhance binding affinity, metabolic stability, and overall biological activity, thereby facilitating the creation of next-generation drugs.

In recent years, the pharmaceutical industry has witnessed a surge in the use of fluorinated compounds due to their ability to improve drug bioavailability and pharmacokinetic properties. The introduction of a fluorine atom at the 4-position of the nicotinamide ring in 4-fluoro-2-iodonicotinamide not only enhances lipophilicity but also modulates metabolic pathways, contributing to prolonged drug efficacy. Similarly, the iodine atom at the 2-position serves as a versatile handle for cross-coupling reactions, enabling the synthesis of complex molecular architectures.

One of the most compelling applications of 4-fluoro-2-iodonicotinamide lies in its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in various cellular processes, and their dysregulation is often associated with diseases such as cancer. By leveraging the reactivity of the iodo group, researchers can employ palladium-catalyzed cross-coupling reactions to introduce diverse functional groups onto the nicotinamide core. This approach has led to the development of several potent inhibitors that exhibit high selectivity and low toxicity.

The integration of computational chemistry and machine learning has further accelerated the discovery process for compounds derived from 4-fluoro-2-iodonicotinamide. Advanced modeling techniques allow researchers to predict binding affinities and optimize molecular structures with unprecedented precision. These computational tools have been instrumental in identifying novel drug candidates that target elusive biological pathways, thereby expanding the therapeutic landscape.

Moreover, 4-fluoro-2-iodonicotinamide has found utility in the development of antimicrobial agents. The combination of fluorine and iodine substituents imparts enhanced antibacterial properties by disrupting essential bacterial processes such as DNA replication and metabolic pathways. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against multidrug-resistant strains, highlighting their potential as future antibiotics.

The versatility of 4-fluoro-2-iodonicotinamide extends beyond its applications in small-molecule drug discovery. It has also been employed in materials science and agrochemical research, where its unique structural features contribute to the development of advanced materials with tailored properties. For instance, fluorinated nicotinamide derivatives have been explored as components in organic light-emitting diodes (OLEDs) due to their ability to enhance electroluminescence efficiency.

In conclusion, 4-fluoro-2-iodonicotinamide (CAS No. 1803740-04-6) represents a cornerstone in modern pharmaceutical research. Its strategic placement of fluorine and iodine atoms on a nicotinamide framework offers unparalleled opportunities for structural diversification and functionalization. As our understanding of disease mechanisms continues to evolve, compounds like 4-fluoro-2-iodonicotinamide will remain indispensable tools for developing innovative therapies that address unmet medical needs.